Phosphorus sesquisulfide

Specification

• CAS No.: 1314-85-8
• Molecular Formula: P4S3
• Molecular Weight: 220.1 g/mol
• IUPAC Name: 3,5,7-trithia-1,2,4,6-tetraphosphatricyclo[2.2.1.02,6]heptane
• Standard InChI: InChI=1S/P4S3/c5-1-2-3(1)7-4(5)6-2
• Standard InChI Key: RWQFRHVDPXXRQN-UHFFFAOYSA-N
• SMILES: P12P3P1SP(S2)S3
• Canonical SMILES: P12P3P1SP(S2)S3
• Boiling Point: 407.5 °C
• Colorform: Yellow-green orthogonal crystals; Yellowish-green, long, rhombic needles from benzene; Yellow, crystalline mass
• Melting Point: 172.5 °C

Introduction

Physical and Chemical Properties

Phosphorus sesquisulfide possesses distinct physical and chemical properties that make it suitable for various applications while requiring specific handling procedures for safety.

Physical Properties

The physical properties of phosphorus sesquisulfide are summarized in the following table:

Property	Value
Physical appearance	Yellow-green orthorhombic crystals or crystalline solid
Melting point	172.5°C
Boiling point	407.5°C
Density	2.03 g/cm³ at 20°C
Vapor pressure	0 Pa at 25°C
Water solubility	29.3 mg/L at 20°C
Flash point	Approximately 100°C

Chemical Properties

Phosphorus sesquisulfide demonstrates several notable chemical characteristics:

• It is stable in air and, in the absence of oxygen and moisture, remains stable above 700°C.

• Unlike some other phosphorus sulfides, P₄S₃ is slow to hydrolyze and has a well-defined melting point.

• It is decomposed by water at elevated temperatures, evolving hydrogen sulfide (H₂S).

• It is insoluble in water but soluble in carbon disulfide (dissolves in an equal weight of CS₂) and benzene (in a 1:50 weight ratio).

• Solutions of phosphorus sesquisulfide become turbid in air almost immediately and gradually deposit a copious, yellowish-white precipitate.

• It is easily ignited by friction and forms sulfur dioxide and phosphorus pentaoxide during combustion.

Synthesis and Production

The production of phosphorus sesquisulfide involves controlled reactions between phosphorus and sulfur under specific conditions.

Industrial Synthesis

Phosphorus sesquisulfide is produced by the reaction of red or white phosphorus with sulfur. The reaction must be carefully controlled, as excess sulfur leads to the formation of phosphorus pentasulfide (P₄S₁₀). Production estimates from 1989 indicated an annual global production of approximately 150 tons.

Laboratory Preparation Methods

In laboratory settings, phosphorus sesquisulfide can be prepared through several methods:

• Treating red phosphorus with sulfur above 450 K, followed by careful recrystallization with carbon disulfide and benzene.

• Controlled fusion of white phosphorus with sulfur in an inert, non-flammable solvent.

• Treating P₄S₃ with stoichiometric amounts of sulfur in carbon disulfide solution.
  The precise control of reaction conditions is essential to achieve the desired product with minimal contamination from other phosphorus sulfides.

Regulatory Information

Phosphorus sesquisulfide is subject to various regulations regarding its transportation, handling, and use:

• Hazard Codes: F (Flammable), Xn (Harmful), N (Dangerous for the environment)

• Risk Phrases: 11-22-50 (Highly flammable, harmful if swallowed, very toxic to aquatic organisms)

• Safety Phrases: 7-16-24/25-61 (Keep container tightly closed, keep away from sources of ignition, avoid contact with skin and eyes, avoid release to the environment)

• Transportation: UN 1341, Hazard Class 4.1, Packaging Group II These regulatory classifications reflect the compound's hazardous properties and the precautions necessary for its safe handling and transportation.